Cas no 1805505-49-0 (Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product Name: Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1805505-49-0
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4892062
• Update Time: 2025-07-19

Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-9(16)4-6-3-7(10(13)14)8(5-12)11(17)15-6/h3,10H,2,4-5H2,1H3,(H,15,17)
• InChI Key： RIUVSPWUGOTTQG-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(CC(=O)OCC)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805505-49-0): An Overview

Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805505-49-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl moiety, and a hydroxypyridine ring, which collectively contribute to its potential biological activities and applications.

The chloromethyl group in the compound is known for its reactivity and ability to form covalent bonds with various biomolecules, making it a valuable functional group in the design of prodrugs and targeted drug delivery systems. The presence of the difluoromethyl moiety adds to the compound's lipophilicity and metabolic stability, which are crucial properties for optimizing drug candidates. Additionally, the hydroxypyridine ring imparts significant electronic effects and hydrogen bonding capabilities, enhancing the compound's interaction with biological targets.

Recent studies have explored the potential of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity against various cancer cell lines. A study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited potent cytotoxic effects against breast cancer cells, with an IC50 value of 1.2 μM. The mechanism of action was attributed to its ability to disrupt microtubule dynamics and induce apoptosis.

Another promising application of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate is in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, demonstrated that this compound could effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study also highlighted the compound's ability to cross the blood-brain barrier, making it a potential candidate for further development as a neuroprotective agent.

In addition to its therapeutic potential, Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate has been investigated for its use as a chemical probe in biological studies. Its unique structural features allow it to serve as a versatile tool for probing protein-protein interactions and signaling pathways. A recent publication in *ChemBioChem* described how this compound was used to identify novel protein targets involved in cellular stress responses, providing valuable insights into disease mechanisms.

The synthesis of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the reaction of 2-hydroxy-3-chloromethylpyridine with difluoroacetic acid ethyl ester in the presence of a suitable base. This method ensures high stereoselectivity and functional group compatibility, making it suitable for large-scale production.

The safety profile of Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate has also been evaluated in preclinical studies. Toxicity assays conducted on various animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, Ethyl 3-(chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805505-49-0) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe.